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Compound of Interest

Compound Name: 1-Chlorodecane

Cat. No.: B1668793 Get Quote

An In-depth Technical Guide to the Thermophysical Properties of 1-Chlorodecane

This technical guide provides a comprehensive overview of the key thermophysical properties

of 1-chlorodecane. The information is intended for researchers, scientists, and professionals

in drug development and other scientific fields who require accurate and detailed data for

modeling, process design, and safety assessments. This document summarizes essential

quantitative data in structured tables, details the experimental methodologies for their

determination, and includes visualizations of experimental workflows.

Physical and Chemical Identity
1-Chlorodecane is a chlorinated hydrocarbon with the chemical formula C₁₀H₂₁Cl. It is a

colorless liquid at room temperature and is utilized as an intermediate in various chemical

syntheses.

Table 1: General Properties of 1-Chlorodecane

Property Value Reference

Molecular Formula C₁₀H₂₁Cl [1][2][3]

Molecular Weight 176.73 g/mol [2][4]

Appearance Colorless liquid [2][4][5]

| CAS Number | 1002-69-3 |[2][3][6][7] |
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Thermophysical Property Data
The following sections present quantitative data for various thermophysical properties of 1-
chlorodecane. The data is compiled from various sources and presented in tabular format for

clarity and ease of comparison.

Phase Transition Properties
Table 2: Melting and Boiling Points of 1-Chlorodecane

Property Temperature (°C) Temperature (K) Reference

Melting Point -34 239.15 [2][4][7]

| Boiling Point | 223 - 224 | 496.15 - 497.15 |[2][3] |

Density
Table 3: Density of 1-Chlorodecane at Various Temperatures

Temperature (°C) Density (g/mL) Reference

20 0.868 [2]

| 25 | 0.868 |[4] |

Optical Properties
Table 4: Refractive Index of 1-Chlorodecane

Temperature (°C) Wavelength Value Reference

| 20 | D-line (589.3 nm) | 1.437 |[4][5] |

Safety-Related Properties
Table 5: Flash Point of 1-Chlorodecane
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Property Value (°C) Reference

| Flash Point | 83 |[4] |

Vapor Properties
Table 6: Vapor Pressure and Enthalpy of Vaporization of 1-Chlorodecane

Property Value Temperature (°C) Reference

Vapor Pressure 0.14 mmHg 25 [2]

| Enthalpy of Vaporization | 56.2 kJ/mol | 100.85 |[3] |

Heat Capacity
A study by Zábranský et al. (2010) measured the molar heat capacity of liquid 1-chlorodecane
at constant pressure over a range of temperatures.

Table 7: Molar Heat Capacity of 1-Chlorodecane

Temperature (K) Molar Heat Capacity (J·K⁻¹·mol⁻¹)

284.15 335.6

294.15 344.2

304.15 353.1

314.15 362.4

324.15 371.9

334.15 381.8

344.15 392.0

| 353.15 | 401.5 |
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Data sourced from a study on the heat capacities of 1-chloroalkanes and 1-bromoalkanes,

which employed a differential scanning calorimeter.[8]

Thermal Conductivity and Surface Tension
Experimental data for the thermal conductivity and surface tension of 1-chlorodecane could

not be located in the conducted search. General experimental methodologies for determining

these properties are described in Section 3.

Experimental Protocols
This section outlines the general experimental methodologies used to determine the

thermophysical properties of liquids like 1-chlorodecane. While specific, detailed protocols for

every reported value for 1-chlorodecane are not available, the following descriptions are

based on standard laboratory practices.

Determination of Melting and Boiling Points
The melting and boiling points are fundamental properties for characterizing a substance.

Melting Point: The melting point is determined by observing the temperature at which the

substance transitions from a solid to a liquid state. A common method involves placing a

small, powdered sample in a capillary tube and heating it in a calibrated apparatus. The

temperature range from the first appearance of liquid to the complete melting of the solid is

recorded.

Boiling Point: The boiling point is the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure. This can be determined by heating the liquid

and observing the temperature at which vigorous boiling occurs. For more accurate

measurements, an ebulliometer is used, which measures the equilibrium temperature of the

liquid and vapor phases at a controlled pressure.
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Fig. 1: Workflow for Melting and Boiling Point Determination.

Measurement of Density
Density is typically measured using a pycnometer or a digital density meter.
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Pycnometer Method: A pycnometer is a flask with a precise volume. The procedure involves

weighing the empty pycnometer, then weighing it filled with the sample liquid, and finally

weighing it filled with a reference substance of known density (e.g., water). The density of the

sample can then be calculated.

Digital Density Meter: Modern digital density meters utilize an oscillating U-tube. The

oscillation frequency of the tube changes when filled with the sample, and this change is

directly related to the density of the sample.
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Fig. 2: Workflow for Density Measurement.

Determination of Refractive Index
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The refractive index is a measure of how light propagates through a substance and is a

characteristic property. It is measured using a refractometer.

The procedure involves placing a few drops of the liquid sample on the prism of the

refractometer. Light of a specific wavelength (typically the sodium D-line at 589.3 nm) is passed

through the sample, and the angle of refraction is measured.[9] The instrument is temperature-

controlled, as the refractive index is temperature-dependent.
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Fig. 3: Workflow for Refractive Index Measurement.

Measurement of Viscosity
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Viscosity, a measure of a fluid's resistance to flow, can be determined using various types of

viscometers.

Capillary Viscometers: These devices, such as the Ostwald or Ubbelohde viscometers,

measure the time it takes for a fixed volume of liquid to flow through a narrow capillary tube

under the influence of gravity. The kinematic viscosity is proportional to the flow time.

Rotational Viscometers: These instruments measure the torque required to rotate a spindle

immersed in the fluid at a constant angular velocity. The dynamic viscosity is related to the

measured torque.

Determination of Surface Tension
Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area

possible. Common methods for its measurement include:

Du Noüy Ring Method: This method involves measuring the force required to detach a

platinum ring from the surface of the liquid.

Wilhelmy Plate Method: This technique measures the force exerted on a thin plate, typically

made of platinum, as it is brought into contact with the liquid surface.

Pendant Drop Method: The shape of a drop of liquid hanging from a capillary tip is analyzed.

The surface tension can be calculated from the drop's geometry, which is influenced by the

balance between surface tension and gravity.

Measurement of Thermal Conductivity
Thermal conductivity is the property of a material to conduct heat. For liquids, the transient hot-

wire method is a common and accurate technique.

In this method, a thin platinum wire is immersed in the liquid. A short electrical pulse heats the

wire, and the rate at which the wire cools is measured by monitoring its resistance. The thermal

conductivity of the liquid is determined from the rate of temperature change of the wire.

Determination of Heat Capacity
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Heat capacity is the amount of heat required to raise the temperature of a substance by a

certain amount. For liquids, differential scanning calorimetry (DSC) is a widely used method.

In DSC, the sample and a reference material are subjected to a controlled temperature

program. The difference in heat flow required to maintain the sample and reference at the

same temperature is measured. This difference is proportional to the heat capacity of the

sample. The study providing the heat capacity data for 1-chlorodecane utilized a DSC III

(Setaram) differential scanning calorimeter.[8]
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Fig. 4: Workflow for Heat Capacity Measurement by DSC.

Measurement of Vapor Pressure and Enthalpy of
Vaporization
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Vapor pressure can be measured by various static or dynamic methods. The enthalpy of

vaporization, the energy required to transform a given quantity of a substance into a gas, is

often determined from vapor pressure data at different temperatures using the Clausius-

Clapeyron equation.

Static Method: A sample of the liquid is placed in a container with a pressure measuring

device, and the air is evacuated. The container is then heated to a specific temperature, and

the pressure of the vapor in equilibrium with the liquid is measured.

Dynamic Method (Boiling Point Method): The liquid is heated under a controlled external

pressure, and the temperature at which it boils is measured. At the boiling point, the vapor

pressure equals the external pressure.

The enthalpy of vaporization data for 1-chlorodecane was determined from vapor pressure

measurements at different temperatures.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Thermophysical properties of 1-Chlorodecane.].
BenchChem, [2025]. [Online PDF]. Available at:
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chlorodecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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